Cas no 1804359-84-9 (4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804359-84-9
• MF: C₉H₆ClF₃N₂O₂
• MW: 266.604351520538
• CID: 4833912
• Update Time: 2025-05-25

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H6ClF3N2O2/c10-4-5-3-7(16)15-6(1-2-14)8(5)17-9(11,12)13/h3H,1,4H2,(H,15,16)
• InChI Key： JOTXDBNGXAXKFK-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(CC#N)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 0.7
• Topological Polar Surface Area: 62.1

Additional information on 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804359-84-9)

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804359-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with functional groups such as chloromethyl, hydroxy, and trifluoromethoxy, making it a versatile intermediate for synthesizing bioactive molecules. Its acetonitrile moiety further enhances its reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers frequently search for "trifluoromethoxy pyridine derivatives" or "chloromethyl pyridine applications" to explore their potential in medicinal chemistry. The compound’s CAS No. 1804359-84-9 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in high-value synthetic pathways.

The hydroxy and chloromethyl groups in 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile offer sites for further functionalization, aligning with trends in modular synthesis. This adaptability is critical for developing targeted therapies and crop protection agents, addressing global challenges like antibiotic resistance and sustainable agriculture. Notably, its acetonitrile group is pivotal in click chemistry and bioconjugation, topics frequently discussed in peer-reviewed journals.

From an industrial perspective, scalability and purity of CAS No. 1804359-84-9 are frequently debated in forums. Optimizing its synthesis to reduce byproducts—such as through catalytic methods or green chemistry principles—is a hot topic among chemists. Searches for "pyridine acetonitrile synthesis" or "trifluoromethoxy compound stability" highlight user interest in practical applications and safety profiles.

In summary, 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile exemplifies innovation in heterocyclic chemistry. Its multifaceted reactivity and alignment with industry needs ensure its continued prominence in scientific and industrial workflows. For researchers, understanding its properties and derivatives is essential for advancing next-generation solutions in healthcare and beyond.